Cas no 863613-40-5 (N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 863613-40-5
• MF: C₂₁H₂₃N₃O₅
• MW: 397.424425363541
• CID: 5556822
• PubChem ID: 78330339
• Update Time: 2025-08-04

N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 863613-40-5
• N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Inchi： 1S/C21H23N3O5/c1-12-5-7-15(9-13(12)2)24-20(26)16(11-22-21(24)27)19(25)23-14-6-8-17(28-3)18(10-14)29-4/h5-10,16H,11H2,1-4H3,(H,22,27)(H,23,25)
• InChI Key： SOLKXZPNIYULFH-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC(=C(C=2)OC)OC)=O)CNC(N1C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 397.16377084g/mol
• Monoisotopic Mass: 397.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97Ų

Additional information on N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 863613-40-5)

N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, identified by its CAS number 863613-40-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic rings and heterocyclic core, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is characterized by a pyrimidine ring substituted with various functional groups. The presence of 3,4-dimethoxyphenyl and 3,4-dimethylphenyl moieties introduces lipophilic and electron-rich aromatic systems into the molecule. These substituents not only contribute to the overall stability of the compound but also enhance its interactions with biological targets. The 2,4-dioxo group in the pyrimidine ring adds a polar moiety that can engage in hydrogen bonding interactions with biological molecules.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacological agents due to their ability to modulate various biological pathways. N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, with its unique structural features, has been explored for its potential role in several therapeutic areas. One of the most notable areas of research is its application in oncology. Pyrimidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival.

The pharmacological properties of N-(3,4-dimethoxyphenyl)-3-(3,4-dimethylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, particularly its binding affinity for target proteins and enzymes, have been the focus of numerous studies. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate the molecular interactions between this compound and its biological targets. These studies have provided valuable insights into the mechanisms of action and potential side effects of the compound.

In addition to its applications in oncology research，N-( 36 dimethoxybenzyl ) - 36 dimethylbenzyl - 24 dioxo - 12 34 tetrahydropyrimidin - 5 carboxamide has also shown potential in other therapeutic areas such as neurology and anti-inflammatory diseases。 The structural features that make this compound attractive for cancer research also make it suitable for modulating neurological pathways， where precise targeting is crucial。 Furthermore， the compound’s ability to interact with inflammatory pathways suggests its potential as an anti-inflammatory agent， which could be beneficial in treating chronic inflammatory diseases。

The synthesis of N-(36 dimethoxybenzyl ) - 36 dimethylbenzyl - 24 dioxo - 12 34 tetrahydropyrimidin - 5 carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity。 Advanced synthetic methodologies， including cross-coupling reactions and cyclization techniques， have been employed to construct the complex framework of this molecule。 The synthesis process also emphasizes green chemistry principles， aiming to minimize waste and improve efficiency， which aligns with contemporary trends in pharmaceutical manufacturing。

Evaluation of N-(36 dimethoxybenzyl ) - 36 dimethylbenzyl - 24 dioxo - 12 34 tetrahydropyrimidin - 5 carboxamide’s pharmacokinetic properties is essential for determining its suitability as a drug candidate。 Studies have focused on its solubility、 bioavailability、 metabolic stability， and excretion pathways。 These parameters are critical for assessing how well the compound will be absorbed、 distributed、 metabolized， and eliminated by the body， which ultimately affects its therapeutic efficacy。

The toxicological profile of N-(36 dimethoxybenzyl ) - 36 dimethylbenzyl - 24 dioxo - 12 34 tetrahydropyrimidin - 5 carboxamide has been thoroughly investigated through preclinical studies。 These studies have examined various aspects such as acute toxicity、 chronic toxicity， and potential long-term effects。 The results from these studies are crucial for determining safe dosage ranges and identifying any potential adverse effects that could limit clinical use。

In conclusion，N-(36 dimethoxybenzyl ) - 36 dimethylbenzyl - 24 dioxo - 12 34 tetrahydropyrimidin - 5 carboxamide (CAS No.863613-40-5) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities。 Further research is warranted to fully explore its therapeutic potential across various disease areas。 As our understanding of molecular mechanisms continues to evolve， compounds like this one will play a crucial role in developing innovative treatments for complex diseases。